Cas no 6308-43-6 (Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester)
6308-43-6 structure
Product Name:Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
CAS No:6308-43-6
MF:C17H22O5
MW:306.353585720062
CID:503523
PubChem ID:237942
Update Time:2025-04-19
Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
- 4-[4-(4-ethoxycarbonylbutyl)phenyl]-4-oxo-butanoic acid
- 4-[4-(5-ethoxy-5-oxopentyl)phenyl]-4-oxobutanoic acid
- 4-[4-(4-Aethoxycarbonyl-butyl)-phenyl]-4-oxo-buttersaeure
- 4-[4-(4-ethoxycarbonyl-butyl)-phenyl]-4-oxo-butyric acid
- AC1L5ZVZ
- AC1Q5VP1
- AG-J-87609
- AR-1F9750
- CTK5B7463
- NSC42035
- SureCN7820654
- NSC-42035
- 6308-43-6
- DTXSID80285479
- SCHEMBL7820654
-
- Inchi: 1S/C17H22O5/c1-2-22-17(21)6-4-3-5-13-7-9-14(10-8-13)15(18)11-12-16(19)20/h7-10H,2-6,11-12H2,1H3,(H,19,20)
- InChI Key: ANWOGFBOBACIPB-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCC1C=CC(C(CCC(=O)O)=O)=CC=1)=O
Computed Properties
- Exact Mass: 306.14676
- Monoisotopic Mass: 306.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 80.67
- LogP: 3.01000
Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
6308-43-6 (Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester) Related Products
- 27835-00-3(ethyl 3-(4-methylphenyl)-3-oxopropanoate)
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- 94-02-0(Ethyl benzoylacetate)
- 22027-51-6(Methyl (4-methylbenzoyl)acetate)
- 1501-04-8(Methyl 5-Oxo-5-phenylpentanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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